Cas no 1177320-89-6 (2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetamide)

• Product Name: 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetamide
• CAS No: 1177320-89-6
• MF: C₆H₈N₄O₃
• MW: 184.152720451355
• CID: 3160343
• PubChem ID: 49949136
• Update Time: 2025-05-21

2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetamide
• AKOS002657066
• 2-(3-methyl-4-nitropyrazol-1-yl)acetamide
• 3-Methyl-4-nitro-1H-pyrazole-1-acetamide
• STL414943
• 1177320-89-6
• DTXSID601276010

• Inchi： 1S/C6H8N4O3/c1-4-5(10(12)13)2-9(8-4)3-6(7)11/h2H,3H2,1H3,(H2,7,11)
• InChI Key： DSWGEJRUFDSNCT-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C(C)=N1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 184.05964013Da
• Monoisotopic Mass: 184.05964013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 107Ų

Additional information on 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetamide

Introduction to 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetamide (CAS No. 1177320-89-6)

2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetamide, also known by its CAS number 1177320-89-6, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyrazole ring and a nitro group, making it a valuable candidate for various biological and pharmaceutical applications.

The molecular formula of 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetamide is C₈H₉N₃O₂, and its molecular weight is approximately 183.17 g/mol. The compound's structure consists of an acetamide group attached to a substituted pyrazole ring, which is further modified by a methyl group and a nitro group. These structural features contribute to its chemical reactivity and biological activity, making it an interesting subject for both academic research and industrial development.

In recent years, the study of 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetamide has focused on its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/Akt pathway and the MAPK pathway. These findings suggest that it may have therapeutic potential in the treatment of various types of cancer, including breast cancer and colorectal cancer.

The pharmacokinetic properties of 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetamide have also been studied to evaluate its suitability as a drug candidate. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for drug development. Additionally, the compound has been found to have low toxicity in preclinical studies, further supporting its potential for clinical use.

In terms of synthesis, 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetamide can be prepared through several methods. One common approach involves the reaction of 3-methyl-4-nitropyrazole with acetyl chloride or acetic anhydride in the presence of a base. This method provides a high yield and purity of the desired product, making it suitable for large-scale production.

The current state of research on 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetamide highlights its multifaceted biological activities and potential therapeutic applications. However, further studies are needed to fully understand its mechanisms of action and to optimize its use in clinical settings. Ongoing clinical trials are exploring its efficacy and safety in treating various diseases, and preliminary results are promising.

In conclusion, 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetamide (CAS No. 1177320-89-6) is a promising compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.